Cas no 850933-10-7 (2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 850933-10-7
• MF: C₂₁H₂₁ClN₂O₃S
• MW: 416.921043157578
• CID: 5827479
• PubChem ID: 2053137
• Update Time: 2025-06-07

2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[[1-[(2-chlorophenyl)methyl]-1H-indol-3-yl]sulfonyl]-1-(1-pyrrolidinyl)-
• 850933-10-7
• AKOS024585616
• 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one
• F0590-0417
• CCG-27253
• 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-1-pyrrolidin-1-ylethanone
• 2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)-1-(pyrrolidin-1-yl)ethanone

• Inchi： 1S/C21H21ClN2O3S/c22-18-9-3-1-7-16(18)13-24-14-20(17-8-2-4-10-19(17)24)28(26,27)15-21(25)23-11-5-6-12-23/h1-4,7-10,14H,5-6,11-13,15H2
• InChI Key： ZYIKOVVFRDALQJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CS(C1C2=C(N(CC3=CC=CC=C3Cl)C=1)C=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 416.0961414g/mol
• Monoisotopic Mass: 416.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 690.0±55.0 °C(Predicted)
• pka: -1.11±0.20(Predicted)

Additional information on 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-1-(pyrrolidin-1-yl)ethan-1-one

2-{[1-(2-Chlorophenylmethyl)-1H-indol-3-yl]sulfonyl}-1-pyrrolidinone

The compound with CAS No 850933-10-7, named 2-{[1-(2-chlorophenylmethyl)-1H-indol-3-yl]sulfonyl}-1-pyrrolidinone, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes an indole ring, a sulfonyl group, and a pyrrolidine moiety. The indole core is a well-known scaffold in drug discovery, often associated with various biological activities, including anti-inflammatory, anticancer, and neuroprotective effects.

Recent studies have highlighted the importance of sulfonyl groups in enhancing the pharmacokinetic properties of molecules. In this compound, the sulfonyl group is attached to the indole ring at the 3-position, which may play a critical role in stabilizing the molecule and improving its bioavailability. The presence of a chlorine atom on the benzene ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets.

The pyrrolidine ring in this compound adds another layer of complexity. Pyrrolidine moieties are often used in drug design to improve the lipophilicity and stability of molecules. In this case, the pyrrolidine group is attached to the carbonyl carbon, forming a cyclic ketone structure. This arrangement may enhance the molecule's ability to penetrate cellular membranes and reach intracellular targets.

From a synthetic perspective, this compound represents a challenging target due to its intricate structure. The synthesis likely involves multiple steps, including coupling reactions, oxidation processes, and cyclization reactions. Researchers have explored various strategies to optimize the synthesis of similar compounds, focusing on improving yield and purity while maintaining structural integrity.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, studies have indicated that it may inhibit certain kinases involved in cancer progression. The indole moiety is particularly noted for its ability to interact with protein kinases through π-π stacking interactions and hydrogen bonding.

The sulfonyl group also contributes to the molecule's selectivity by increasing its rigidity and electronic diversity. This feature is crucial for achieving high specificity when targeting disease-related proteins. Additionally, the chlorine substituent on the benzene ring may enhance the molecule's solubility in organic solvents, making it easier to handle during purification processes.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure of this compound. These methods provide detailed insights into the molecular architecture and help ensure that the synthesized product matches the intended design.

In conclusion, 2-{[1-(2-chlorophenylmethyl)-1H-indol-3-yl]sulfonyl}-1-pyrrolidinone (CAS No 850933-10-7) stands out as a sophisticated molecule with potential applications in therapeutic development. Its unique combination of structural features makes it an interesting candidate for further research into its biological effects and pharmacological properties.